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Compound of Interest

Compound Name: Dinex

Cat. No.: B1670687

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core composition and synthesis
methodologies related to Dinex's catalyst technologies. Dinex is a prominent manufacturer of
exhaust aftertreatment systems for heavy-duty diesel and gas engines, and their catalyst
portfolio is designed to meet stringent global emission regulations.[1][2] This document
synthesizes publicly available information from patents and technical descriptions to offer
insights into their catalyst platforms, including Diesel Oxidation Catalysts (DOCs) and Selective
Catalytic Reduction (SCR) catalysts.

Core Catalyst Composition

Dinex's catalyst formulations are proprietary. However, patent filings and technical documents
provide insight into the general composition of their primary catalyst types. The catalysts are
typically composed of catalytically active precious metals and metal oxides dispersed on high-
surface-area support materials, which are then coated onto a ceramic or metallic substrate.

Diesel Oxidation Catalyst (DOC) Composition

Dinex develops advanced oxidation catalysts for various applications, including diesel and
natural gas engines. A patent for a zoned and partitioned catalyst article from Dinex reveals
that their DOCs can include platinum group metals (PGM) such as platinum (Pt) and palladium
(Pd).[3] These are supported on porous materials like aluminum oxide (Al203), silicon oxide
(Si02), and titanium oxide (TiO2), and may also contain other metal oxides and promoters.[3]
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Component

Material

Function

Active Catalytic Metals

Platinum (Pt), Palladium (Pd)

Oxidation of carbon monoxide
(CO), hydrocarbons (HC), and
nitrogen monoxide (NO) to
NO2.

Support Material

Aluminum Oxide (AI203),
Silicon Oxide (SiO2), Titanium
Oxide (TiO2)

High surface area support for
catalytic metal dispersion and

stability.

Promoters

Various metal oxides

Enhancement of catalytic

activity and durability.

Substrate

Ceramic (e.g., Cordierite) or

Metallic

Provides a physical support for

the washcoat and catalyst.

Selective Catalytic Reduction (SCR) Catalyst

Composition

Dinex has developed durable copper-SCR catalyst compositions for the selective catalytic

reduction of NOx by ammonia or ammonia-generating compounds like urea.[3] Their SCR

systems are designed for high De-NOx performance and are a key technology for meeting

future emission standards like Euro 7.

Component

Material

Function

Active Catalytic Metals

Copper (Cu) ions exchanged

into zeolites

Selective catalytic reduction of

NOx with ammonia.

Support Material

Zeolites (e.g., Chabazite -
CHA)

Crystalline microporous
material that hosts the active

copper sites.

Washcoat Binders

Inorganic oxides

Adhesion of the catalyst to the

substrate.

Substrate

Ceramic (e.g., Cordierite) or

Metallic

Physical support for the

catalyst coating.
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Catalyst Synthesis and Experimental Protocols

The primary method for manufacturing Dinex catalysts involves the application of a catalyst-
containing "washcoat" to a substrate. While specific synthesis parameters are not publicly
disclosed, a general experimental protocol can be outlined based on standard industry
practices and the analytical techniques employed at Dinex's research and development
facilities.[4]

General Washcoat Synthesis Protocol

o Slurry Preparation: The catalyst components, including the active metal precursors (e.g.,
platinum nitrate for DOCs, copper nitrate for SCRs), support materials (e.g., alumina,
zeolites), and binders, are mixed in a deionized water-based slurry. The pH and viscosity of
the slurry are carefully controlled.

» Milling: The slurry is milled to achieve a target particle size distribution, which is crucial for
the final catalyst performance and coating quality. Particle size characterization is performed.

[4]

o Coating: The substrate (e.g., a cordierite honeycomb monolith) is dipped into the catalyst
slurry. The excess slurry is removed by blowing air through the channels. This process is
repeated to achieve the desired catalyst loading.

e Drying: The coated substrate is dried in an oven at a controlled temperature (e.g., 100-
150°C) to remove water.

o Calcination: The dried, coated substrate is calcined at a high temperature (e.g., 400-600°C)
in a furnace. This step decomposes the metal precursors into their active oxide or metallic
forms and fixes the washcoat to the substrate.

Key Experimental Characterization Techniques

Dinex utilizes a range of advanced analytical techniques to characterize their catalysts:[4]

¢ Inductively Coupled Plasma - Optical Emission Spectroscopy (ICP-OES): This technique is
used to determine the precise chemical composition of the catalyst coatings, ensuring the
correct loading of precious metals and detecting any potential contaminants.[4]
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» Nitrogen Physisorption (BET analysis): This method measures the surface area, pore
volume, and pore size distribution of the catalyst, which are critical parameters influencing
catalytic activity.[4]

o Synthetic Gas Bench Testing: Catalyst performance is evaluated in a controlled laboratory
environment using a synthetic gas bench. This setup simulates real-world exhaust gas
conditions with a mixture of up to 26 different gases.[4] The catalytic conversion of pollutants
(e.g., NOx, CO, HC) is measured over a range of temperatures using techniques like
Fourier-transform infrared spectroscopy (FTIR) and mass spectrometry.[4]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the catalytic reaction pathways and a general workflow for
catalyst development at a facility like Dinex's.
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Caption: Simplified reaction pathway on a Diesel Oxidation Catalyst.

Simplified Selective Catalytic Reduction (SCR) Reaction Pathway
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Caption: Simplified reaction pathway on a Selective Catalytic Reduction catalyst.
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Dinex Catalyst Development Workflow
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Caption: General workflow for catalyst development and optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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